Tricyclo[2.2.1.02,6]heptane-1-carbaldehyde

• IUPAC Name: tricyclo[2.2.1.02,6]heptane-1-carbaldehyde
• InChI: InChI=1S/C8H10O/c9-4-8-3-5-1-6(8)7(8)2-5/h4-7H,1-3H2
• InChI Key: UTTDWKLHKBQGQR-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3C1C3(C2)C=O
• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol

Description

Tricyclo[2.2.1.02,6]heptane-1-carbaldehyde, also known as TCHCA, is a cyclic compound with an aldehyde functional group. It has gained attention in the scientific community due to its potential applications in various fields. In

Scientific Research Applications

Synthesis and Structural Analysis

Tricyclo[2.2.1.02,6]heptane-1-carbaldehyde and related compounds have been studied for their unique structural features and applications in synthesis. Research has shown their involvement in the development of new synthetic approaches and the construction of complex molecular structures:

• A study by Heissler et al. (1976) highlighted an elegant construction of the tricyclic structure, which is crucial in the synthesis of cyclosat1vene and similar tetracyclic sesquiterpenes, demonstrating its significance in organic synthesis and the exploration of natural product analogs (Heissler, Jung, Vevert, & Riehl, 1976).

• Cory et al. (1981) developed a one-step synthesis of tricyclenone derivatives from αβ-cyclohexenones and αβ-cyclopentenones, showcasing the potential of tricyclo[2.2.1.02,6]heptan-3-ones in constructing complex cyclic structures through innovative synthetic pathways (Cory, Anderson, McLaren, & Yamamoto, 1981).

Applications in Catalysis and Material Science

• The work of Zarei et al. (2018) on the dimer of 9-anthraldehyde, which incorporates the tricyclic framework, revealed insights into the material's potential in developing nonlinear optical properties. This study bridges the gap between organic synthesis and material science, offering a pathway to novel materials with enhanced optical functionalities (Zarei, Akhtari, Piltan, Kamel, & Mague, 2018).

Advances in Medicinal Chemistry

• Research into the synthesis of carbazoles and heterocyclic compounds through Rhodium-catalyzed tandem carbonylative benzannulations by Song et al. (2016) has shown the utility of tricyclic structures in constructing polycyclic aromatic compounds. These findings are crucial for the development of pharmaceuticals and materials, highlighting the broad applicability of tricyclic frameworks in medicinal chemistry (Song, Li, Yang, Zhao, Glazier, Xi, & Tang, 2016).